Cas no 1123169-11-8 (methyl 6-methoxy-1,2-benzothiazole-3-carboxylate)

• Product Name: methyl 6-methoxy-1,2-benzothiazole-3-carboxylate
• CAS No: 1123169-11-8
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD11858588
• CID: 4572267
• PubChem ID: 75524966
• Update Time: 2025-05-20

methyl 6-methoxy-1,2-benzothiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-benzo[d]isothiazole-3-carboxylic acid methyl ester
• methyl 6-methoxy-1,2-benzothiazole-3-carboxylate
• 1,2-Benzisothiazole-3-carboxylic acid, 6-methoxy-, methyl ester

• MDL： MFCD11858588
• Inchi： 1S/C10H9NO3S/c1-13-6-3-4-7-8(5-6)15-11-9(7)10(12)14-2/h3-5H,1-2H3
• InChI Key： RXDFCWVEJBGZAC-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC(OC)=C2)C(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on methyl 6-methoxy-1,2-benzothiazole-3-carboxylate

Methyl 6-methoxy-1,2-benzothiazole-3-carboxylate (CAS No. 1123169-11-8): A Comprehensive Overview

Methyl 6-methoxy-1,2-benzothiazole-3-carboxylate (CAS No. 1123169-11-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-documented for its diverse applications in medicinal chemistry. The presence of both methoxy and carboxylate functional groups in its molecular structure imparts distinct chemical reactivity and makes it a valuable scaffold for further derivatization and drug development.

The benzothiazole core is a prominent scaffold in medicinal chemistry, known for its role in various bioactive molecules. Its aromatic system allows for interactions with biological targets such as enzymes and receptors, making it a versatile platform for designing novel therapeutic agents. In particular, the methoxy group at the 6-position and the carboxylate group at the 3-position of methyl 6-methoxy-1,2-benzothiazole-3-carboxylate contribute to its pharmacological profile by influencing solubility, metabolic stability, and binding affinity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of antimicrobial, anti-inflammatory, and anticancer agents. The structural features of methyl 6-methoxy-1,2-benzothiazole-3-carboxylate make it a promising candidate for further investigation in these areas. For instance, modifications to the methoxy group have been shown to enhance binding interactions with specific biological targets, leading to improved efficacy in preclinical models.

In the realm of drug discovery, the carboxylate group in methyl 6-methoxy-1,2-benzothiazole-3-carboxylate offers opportunities for salt formation, which can influence pharmacokinetic properties such as solubility and bioavailability. This feature is particularly relevant in formulations intended for oral administration, where optimal solubility is crucial for therapeutic effectiveness. Additionally, the benzothiazole moiety itself has been implicated in various pharmacological effects, including modulation of ion channels and inhibition of key enzymes involved in disease pathways.

The synthesis of methyl 6-methoxy-1,2-benzothiazole-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to streamline the process, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in constructing the complex framework of this compound efficiently.

The biological activity of methyl 6-methoxy-1,2-benzothiazole-3-carboxylate has been explored in several preclinical studies. These investigations have revealed potential applications in treating neurological disorders, where benzothiazole derivatives have demonstrated neuroprotective effects. Furthermore, its interaction with certain metabolic pathways suggests that it may have utility in managing metabolic diseases. The compound's ability to modulate inflammatory responses also makes it an attractive candidate for therapeutic intervention in chronic inflammatory conditions.

The chemical stability of methyl 6-methoxy-1,2-benzothiazole-3-carboxylate under various conditions is another critical aspect that has been thoroughly examined. Studies have assessed its behavior under light exposure, temperature fluctuations, and interaction with different solvents. These assessments are essential for determining its suitability for industrial-scale production and storage requirements. The compound has shown remarkable stability under controlled conditions, which bodes well for its commercial viability.

In conclusion, methyl 6-methoxy-1,2-benzothiazole-3-carboxylate (CAS No. 1123169-11-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile scaffold for drug development underscores its importance in ongoing research efforts aimed at addressing various human health challenges. As scientific understanding continues to evolve, further exploration of this compound is expected to yield novel insights into its pharmacological properties and applications.